Cas no 53898-72-9 (1-Azabicyclo[2.2.2]octan-3-one, 2-[(2,4-dichlorophenyl)methylene]-)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-one, 2-[(2,4-dichlorophenyl)methylene]-
• CAS No: 53898-72-9
• MF: C₁₄H₁₃Cl₂NO
• MW: 282.165121793747
• MDL: MFCD00435786
• CID: 1588575
• PubChem ID: 835513
• Update Time: 2025-06-28

1-Azabicyclo[2.2.2]octan-3-one, 2-[(2,4-dichlorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-one, 2-[(2,4-dichlorophenyl)methylene]-
• 7L-735
• 53898-72-9
• AKOS000672437
• 2-[(2,4-dichlorophenyl)methylene]-3-quinuclidinone
• STK325924
• MFCD00435786
• (2Z)-2-[(2,4-dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one
• (2Z)-2-(2,4-dichlorobenzylidene)-1-azabicyclo[2.2.2]octan-3-one

• MDL： MFCD00435786
• Inchi： 1S/C14H13Cl2NO/c15-11-2-1-10(12(16)8-11)7-13-14(18)9-3-5-17(13)6-4-9/h1-2,7-9H,3-6H2/b13-7-
• InChI Key： FPHYQQZKQIBTNA-QPEQYQDCSA-N
• SMILES： ClC1C=C(C=CC=1/C=C1/C(C2CCN/1CC2)=O)Cl

Computed Properties

• Exact Mass: 281.03759
• Monoisotopic Mass: 281.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines Quinuclidones

Additional information on 1-Azabicyclo[2.2.2]octan-3-one, 2-[(2,4-dichlorophenyl)methylene]-

Recent Advances in the Study of 1-Azabicyclo[2.2.2]octan-3-one, 2-[(2,4-dichlorophenyl)methylene]- (CAS: 53898-72-9)

The compound 1-Azabicyclo[2.2.2]octan-3-one, 2-[(2,4-dichlorophenyl)methylene]- (CAS: 53898-72-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacophores. Its bicyclic structure, combined with the presence of a dichlorophenyl group, makes it a versatile scaffold for the development of bioactive molecules. Researchers have successfully employed this compound in the synthesis of potential inhibitors targeting various enzymes, including those involved in neurodegenerative diseases and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of acetylcholinesterase (AChE) inhibitors. The study reported that derivatives of 1-Azabicyclo[2.2.2]octan-3-one, 2-[(2,4-dichlorophenyl)methylene]- exhibited significant inhibitory activity against AChE, with IC50 values in the nanomolar range. These findings suggest potential applications in the treatment of Alzheimer's disease and other cholinergic disorders.

Another area of interest is the compound's antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters explored its derivatives as potential antibacterial agents. The results indicated that certain modifications to the core structure enhanced activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This underscores the compound's potential in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advances have been made in optimizing the production of 1-Azabicyclo[2.2.2]octan-3-one, 2-[(2,4-dichlorophenyl)methylene]-. A 2022 paper in Organic Process Research & Development described a scalable, high-yield synthesis route that improves upon traditional methods, reducing byproducts and increasing overall efficiency. This development is particularly significant for industrial-scale production and further pharmacological evaluation.

Looking ahead, researchers are exploring the compound's potential in other therapeutic areas, including its use as a building block for anticancer agents and its application in radiopharmaceuticals. The unique combination of its rigid bicyclic structure and aromatic substitution pattern makes it an attractive candidate for further medicinal chemistry optimization.

In conclusion, 1-Azabicyclo[2.2.2]octan-3-one, 2-[(2,4-dichlorophenyl)methylene]- (CAS: 53898-72-9) represents a promising scaffold in medicinal chemistry with diverse applications. Recent studies have demonstrated its potential in neurodegenerative disease treatment, antimicrobial therapy, and as a versatile synthetic intermediate. Continued research into its derivatives and mechanisms of action will likely yield further therapeutic candidates in the coming years.